molecular formula C9H6N2S B8433876 Indol-3-yl isothiocyanate

Indol-3-yl isothiocyanate

Cat. No.: B8433876
M. Wt: 174.22 g/mol
InChI Key: XSOFATYFKGYCHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Indol-3-yl isothiocyanate is a useful research compound. Its molecular formula is C9H6N2S and its molecular weight is 174.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6N2S

Molecular Weight

174.22 g/mol

IUPAC Name

3-isothiocyanato-1H-indole

InChI

InChI=1S/C9H6N2S/c12-6-11-9-5-10-8-4-2-1-3-7(8)9/h1-5,10H

InChI Key

XSOFATYFKGYCHY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of indole (2.0 g, 17.1 mmol) and ammonium thiocyanate (1.95 g, 25.6 mmol) in methanol (150 mL) was treated with oxone (15.7 g, 25.6 mmol) and allowed to stir at RT for overnight till TLC showed all starting material consumed. The reaction solution was evaporated in vacuum. The residue was purified by chromatography on silica gel (EtOAc:PE=5/95) to afford 2.2 g of 3-isothiocyanato-1H-indole as yellow solid (yield: 73%). MS obsd. (ESI+) [(M+H)+] 175.1, 1H NMR: (400 MHz, CDCl3) δ ppm: 8.67 (brs, 1H), 7.82-7.80 (m, 1H), 7.52 (d, J=3.0 Hz, 1H), 7.44-7.43 (m, 1H), 7.34-7.30 (m, 2H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.95 g
Type
reactant
Reaction Step One
Name
Quantity
15.7 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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